Cas no 153307-11-0 (2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene])

2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene] structure
153307-11-0 structure
Product Name:2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene]
CAS No:153307-11-0
MF:C50H58
MW:658.995534420013
CID:2779110
Update Time:2023-08-07

2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene] Chemical and Physical Properties

Names and Identifiers

    • Exalite 404
    • 9H-Fluorene, 2,2'-(1,4-phenylene)bis[7-(1,1-dimethylpropyl)-9,9-diethyl-
    • 2,2'-p-Phenylenebis[9,9-diethyl-7-(1,1-dimethylpropyl)-9H-fluorene]
    • 2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene]
    • Inchi: 1S/C50H58/c1-11-47(7,8)37-23-27-41-39-25-21-35(29-43(39)49(13-3,14-4)45(41)31-37)33-17-19-34(20-18-33)36-22-26-40-42-28-24-38(48(9,10)12-2)32-46(42)50(15-5,16-6)44(40)30-36/h17-32H,11-16H2,1-10H3
    • InChI Key: YWNFNXRPESKBPN-UHFFFAOYSA-N
    • SMILES: C1(CC)(CC)C2C=C(C3C=CC(=CC=3)C3C=CC4C5C=CC(C(C)(C)CC)=CC=5C(CC)(CC)C=4C=3)C=CC=2C2C=CC(C(C)(C)CC)=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 10
  • Complexity: 1020
  • XLogP3: 16.8
  • Topological Polar Surface Area: 0
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